Cas no 1329400-54-5 (1-(oxan-4-yl)-3-(prop-2-en-1-yl)urea)

• Product Name: 1-(oxan-4-yl)-3-(prop-2-en-1-yl)urea
• CAS No: 1329400-54-5
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 5332911
• Update Time: 2025-08-05

1-(oxan-4-yl)-3-(prop-2-en-1-yl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-2-propen-1-yl-N'-(tetrahydro-2H-pyran-4-yl)-
• 1-(oxan-4-yl)-3-(prop-2-en-1-yl)urea

• Inchi： 1S/C9H16N2O2/c1-2-5-10-9(12)11-8-3-6-13-7-4-8/h2,8H,1,3-7H2,(H2,10,11,12)
• InChI Key： UMQFEWQXIKROPB-UHFFFAOYSA-N
• SMILES： N(CC=C)C(NC1CCOCC1)=O

Additional information on 1-(oxan-4-yl)-3-(prop-2-en-1-yl)urea

1-(Oxan-4-yl)-3-(prop-2-en-1-yl)urea: A Comprehensive Overview

The compound 1-(oxan-4-yl)-3-(prop-2-en-1-yl)urea (CAS No. 1329400-54-5) is a fascinating molecule with a unique structure and diverse applications. This urea derivative has garnered significant attention in recent years due to its potential in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, comprising an oxane ring and a propenyl group, contributes to its versatile properties. Recent studies have highlighted its role in enhancing the bioavailability of drugs and its potential as a sustainable alternative in green chemistry.

Urea derivatives have long been recognized for their ability to form stable bonds with other molecules, making them valuable in drug delivery systems. The oxan-4-yl group in this compound adds a cyclic ether structure, which enhances its solubility and stability under various conditions. Meanwhile, the propenyl group introduces a degree of unsaturation, which can influence the molecule's reactivity and selectivity. These structural features make 1-(oxan-4-yl)-3-(prop-2-en-1-yl)urea a promising candidate for applications in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed green chemistry principles to develop eco-friendly routes for its production, reducing the environmental footprint associated with traditional synthesis methods. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields. Such innovations underscore the compound's potential as a sustainable building block in chemical manufacturing.

In terms of applications, 1-(oxan-4-yl)-3-(propenyl)urea has shown promise in the development of bioactive molecules. Its ability to act as a linker between different functional groups makes it invaluable in drug design. For example, studies have demonstrated its effectiveness as a scaffold for creating small-molecule inhibitors targeting specific enzymes involved in diseases such as cancer and neurodegenerative disorders. The compound's versatility is further highlighted by its use in polymer chemistry, where it serves as a cross-linking agent to enhance the mechanical properties of materials.

The pharmacokinetic properties of 1-(oxan-4-yl)-3-(propenyl)urea have also been extensively studied. Research indicates that its unique structure facilitates efficient absorption and distribution within biological systems, making it an attractive option for oral drug delivery. Furthermore, its low toxicity profile has been validated through preclinical studies, suggesting that it could be safely administered at therapeutic doses.

Looking ahead, the integration of computational chemistry techniques is expected to further enhance our understanding of this compound's behavior at the molecular level. By leveraging machine learning algorithms and molecular docking studies, researchers can predict optimal conditions for synthesis and identify novel applications for this versatile molecule.

In conclusion, 1-(oxan-4-yll)-3-(propenyl)urea (CAS No. 1329400-54-X) stands out as a multifaceted compound with immense potential across various industries. Its innovative applications and eco-friendly synthesis methods position it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make significant contributions to scientific advancements.